Cas no 32111-21-0 (2-Iodopyrazine)

2-Iodopyrazine Properties

Names and Identifiers

• 2-Iodopyrazine
• Iodopyrazine
• Pyrazine, 2-iodo-
• T6N DNJ BI [WLN]
• 2-iodopyrazine
• AC-31269
• CS-W004887
• SY005099
• STR08193
• FT-0646122
• OYWPFIUVDKHHGQ-UHFFFAOYSA-N
• I0837
• SCHEMBL5349
• DTXSID90953990
• Iodopyrazine, 97%
• A5778
• Z1235940810
• AKOS015853717
• InChI=1/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3
• 32111-21-0
• SCHEMBL20001463
• AC-16631
• MFCD01319019
• PS-8091
• 3211-21-0
• FT-0650275
• 3,3,4,4,5,5-HEXABROMOBIPHENYL
• 2-iodo pyrazine
• 2-IODO-1,3-DIAZINE
• EN300-82175
• J-509733
• 2-Iodo-pyrazine
• iodo-pyrazine
• AB08841
• AM20070341
• 2-IODOPYRAZINE 97%
• Iodopyrazine,97%
• 2-Iodo-1,4-diazine
• 2-Iodopyrazine,95%
• Iodopyrazine 97%
• Iodopyrazine&gt
• DB-068583
• DB-230545
• +Expand

• MDL： MFCD01319019
• InChIKey： OYWPFIUVDKHHGQ-UHFFFAOYSA-N
• Inchi： 1S/C4H3IN2/c5-4-3-6-1-2-7-4/h1-3H
• SMILES： IC1=CN=CC=N1

Computed Properties

• Exact Mass: 205.93409g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 205.93409g/mol
• Monoisotopic Mass: 205.93409g/mol
• Topological Polar Surface Area: 25.8Ų
• Heavy Atom Count: 7
• Complexity: 57.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.08120
• PSA: 25.78
• Refractive Index: n20/D 1.655(lit.)
• Boiling Point: 109-110 °C/34 mmHg(lit.)
• Melting Point: 90 °C (decomp)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• pka: -0.85±0.10(Predicted)
• Density: 2.086 g/mL at 25 °C(lit.)

2-Iodopyrazine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-Iodopyrazine Customs Data

• HS CODE：29339900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds